tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate
• InChI: InChI=1S/C16H20F2N2O3/c1-16(2,3)23-15(22)20-7-6-19(14(21)10-20)9-11-8-12(17)4-5-13(11)18/h4-5,8H,6-7,9-10H2,1-3H3
• InChI Key: APYCGNPUCPWNCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(C(=O)C1)CC2=C(C=CC(=C2)F)F
• Molecular Formula: C16H20F2N2O3
• Molecular Weight: 326.34 g/mol

Description

Tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate, also known as 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylic acid tert-butyl ester, is an organic compound that belongs to the class of piperazine carboxylic acid derivatives. It is a colorless, odorless and crystalline solid that is insoluble in water. This compound is used in a variety of applications including scientific research and synthetic organic chemistry.

Mechanism of Action

Tert-butyl tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate is metabolized by cytochrome P450 enzymes in the liver. These enzymes catalyze the oxidation of the compound to form a variety of metabolites, which are then further metabolized to form various other compounds. The metabolites can then be excreted from the body or can be further metabolized to form other compounds.
Biochemical and Physiological Effects
Tert-butyl this compound[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. Studies have shown that the compound can inhibit the activity of the enzyme cytochrome P450, which is involved in the metabolism of drugs. In addition, the compound has been shown to inhibit the activity of other enzymes involved in the metabolism of drugs, such as cytochrome P450 2C9 and 2C19. Furthermore, the compound has been shown to have an inhibitory effect on the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using tert-butyl tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate in lab experiments include its availability in high purity, its relatively low cost, and its ability to be used in a variety of biochemical and physiological studies. However, the compound has some limitations, such as its instability in the presence of light and heat, and its inability to be stored for long periods of time.

Future Directions

In the future, tert-butyl tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate could be used in the development of new drugs and the study of drug metabolism. In addition, the compound could be used in the study of enzyme kinetics and the development of new enzyme inhibitors. Furthermore, the compound could be used in the study of biochemical pathways and the development of new therapeutic agents. Finally, the compound could be used in the study of the physiological effects of drugs and the development of new drug delivery systems.

Synthesis Methods

Tert-butyl tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate can be synthesized through a two-step procedure. The first step involves the reaction of tert-butyl tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylatechloro-3-oxopiperazine-1-carboxylate with 2,5-difluorophenylmagnesium bromide in the presence of a base such as pyridine. This reaction produces the desired compound in high yields. The second step involves the hydrolysis of the intermediate compound with aqueous sodium hydroxide. This reaction produces the desired compound in high yields.

Scientific Research Applications

Tert-butyl tert-butyl 4-[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate[(2,5-difluorophenyl)methyl]-3-oxopiperazine-1-carboxylate is used in scientific research as a substrate for the synthesis of a variety of compounds. The compound is also used as a model substrate for the study of enzymes such as cytochrome P450, which is involved in the metabolism of drugs. In addition, this compound is used as a model substrate for the study of various biochemical processes such as the metabolism of drugs and the synthesis of secondary metabolites.